Cas no 39479-92-0 (Carbamic acid,2-thiazolyl-, 1-methylethyl ester (9CI))
39479-92-0 structure
Product Name:Carbamic acid,2-thiazolyl-, 1-methylethyl ester (9CI)
CAS No:39479-92-0
MF:C7H10N2O2S
MW:186.231500148773
CID:297966
Update Time:2024-01-27
Carbamic acid,2-thiazolyl-, 1-methylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,2-thiazolyl-, 1-methylethyl ester (9CI)
- Carbamic acid, 2-thiazolyl-, 1-methylethyl ester (9CI)
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- Inchi: 1S/C7H10N2O2S/c1-5(2)11-7(10)9-6-8-3-4-12-6/h3-5H,1-2H3,(H,8,9,10)
- InChI Key: NEMYKTBOEKATLW-UHFFFAOYSA-N
- SMILES: C(OC(C)C)(=O)NC1=NC=CS1
Computed Properties
- Exact Mass: 186.046
- Monoisotopic Mass: 186.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 79.5A^2
Carbamic acid,2-thiazolyl-, 1-methylethyl ester (9CI) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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